Cas no 2387191-97-9 (Cyclopropanecarboxylic acid, 2-(4-bromophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-)

• Product Name: Cyclopropanecarboxylic acid, 2-(4-bromophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-
• CAS No: 2387191-97-9
• MF: C₁₆H₂₀BrNO₄
• MW: 370.238304138184
• CID: 5261708
• Update Time: 2025-08-05

Cyclopropanecarboxylic acid, 2-(4-bromophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(4-bromophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-

• Inchi： 1S/C16H20BrNO4/c1-14(2,3)22-13(21)18-16(12(19)20)9-15(16,4)10-5-7-11(17)8-6-10/h5-8H,9H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： SFSBCJNECVOGAF-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)(C(O)=O)CC1(C1=CC=C(Br)C=C1)C

Additional information on Cyclopropanecarboxylic acid, 2-(4-bromophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-

Cyclopropanecarboxylic acid, 2-(4-bromophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl- (CAS No. 2387191-97-9): A Comprehensive Overview

Cyclopropanecarboxylic acid, 2-(4-bromophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl- (CAS No. 2387191-97-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various applications in medicinal chemistry and drug discovery. Its unique chemical properties and potential biological activities make it a subject of intense study among researchers aiming to develop novel therapeutic agents.

The molecular formula of this compound can be represented as C₁₄H₁₇BrNO₄, which highlights its complex composition involving a cyclopropane ring, a bromophenyl group, and an amino group protected by a carbamate moiety. The presence of these functional groups imparts distinct chemical reactivity and biological potential, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, the interest in Cyclopropanecarboxylic acid, 2-(4-bromophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl- has surged due to its structural features that align well with the current trends in drug design. The cyclopropane ring, known for its strain and reactivity, is often employed in medicinal chemistry to enhance binding affinity and metabolic stability. Additionally, the bromophenyl group serves as a versatile handle for further derivatization, while the carbamate-protected amino group offers flexibility in peptidomimetic synthesis.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its structural motifs to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have been explored as potential kinase inhibitors, where the cyclopropane ring can interact with specific pockets on the enzyme surface. This interaction is often enhanced by the presence of aromatic rings like the bromophenyl group, which can engage in π-stacking interactions with residues in the binding site.

The carbamate protection on the amino group is particularly noteworthy, as it allows for selective deprotection under mild conditions while maintaining stability during synthetic manipulations. This feature is crucial in multi-step syntheses where protecting group strategies play a pivotal role in ensuring high yields and purity. Furthermore, the methyl group at the 2-position of the cyclopropane ring adds another layer of complexity, influencing both electronic and steric properties that can be fine-tuned to optimize biological activity.

Recent studies have highlighted the compound's utility in developing novel antimicrobial agents. The structural features of Cyclopropanecarboxylic acid, 2-(4-bromophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl- allow it to interact with bacterial enzymes and cell wall components, disrupting essential metabolic pathways. This has led to promising results in preliminary screenings against Gram-positive and Gram-negative bacteria. The bromophenyl group, in particular, has been shown to enhance binding affinity by forming hydrophobic interactions with bacterial targets.

The versatility of this compound also extends to its role as an intermediate in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The cyclopropane ring can serve as a rigid scaffold mimicking peptide bonds, while the amino group allows for further functionalization to introduce additional pharmacophores. This approach has been particularly successful in developing protease inhibitors and other enzyme-targeting molecules.

In conclusion, Cyclopropanecarboxylic acid, 2-(4-bromophenyl)-1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl- (CAS No. 2387191-97-9) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.